Methyl 2-methylazetidine-2-carboxylate
Overview
Description
Methyl 2-methylazetidine-2-carboxylate is a chemical compound that is widely used in scientific research. It is a cyclic amino acid ester that has been found to have a variety of interesting properties, making it a valuable tool for researchers in a range of fields.
Mechanism of Action
The mechanism of action of methyl 2-methylazetidine-2-carboxylate is not yet fully understood, although it is thought to be related to its ability to form stable complexes with a range of different metal ions.
Biochemical and physiological effects:
Methyl 2-methylazetidine-2-carboxylate has been found to have a range of interesting biochemical and physiological effects, including its ability to inhibit the activity of a range of different enzymes. It has also been found to have potential as an anti-cancer agent, although further research is needed in this area.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl 2-methylazetidine-2-carboxylate in lab experiments is its ability to act as a chiral auxiliary in asymmetric synthesis. However, one limitation of its use is its relatively high cost, which can make it difficult to use in large-scale experiments.
Future Directions
There are a number of different future directions that could be explored in relation to methyl 2-methylazetidine-2-carboxylate. One potential area of research is its use as a ligand in metal-catalyzed reactions, which could lead to the development of new and more efficient synthetic methods. Another area of research could be the development of new anti-cancer agents based on the structure of methyl 2-methylazetidine-2-carboxylate. Finally, further research could be conducted to better understand the mechanism of action of this compound, which could lead to new insights into its potential applications.
Synthesis Methods
Methyl 2-methylazetidine-2-carboxylate can be synthesized through a number of different methods, including the reaction of methyl 2-bromopropionate with 2-methylazetidine, or the reaction of methyl 2-methylazetidine-2-carboxylate with a range of different reagents.
Scientific Research Applications
Methyl 2-methylazetidine-2-carboxylate has a wide range of scientific research applications, including its use as a building block in the synthesis of a variety of different compounds. It has also been found to have potential as a chiral auxiliary in asymmetric synthesis, and as a ligand in metal-catalyzed reactions.
properties
IUPAC Name |
methyl 2-methylazetidine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2/c1-6(3-4-7-6)5(8)9-2/h7H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIODENHXVLIKEQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN1)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-methylazetidine-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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